Cas no 21472-30-0 (2H-Imidazol-2-one,1,3-dihydro-4-(3-nitrobenzoyl)-)

21472-30-0 structure
Product name:2H-Imidazol-2-one,1,3-dihydro-4-(3-nitrobenzoyl)-
2H-Imidazol-2-one,1,3-dihydro-4-(3-nitrobenzoyl)- Chemical and Physical Properties
Names and Identifiers
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- 2H-Imidazol-2-one,1,3-dihydro-4-(3-nitrobenzoyl)-
- 4-Imidazolin-2-one,4-(m-nitrobenzoyl)- (8CI)
- 1,3-dihydro-4-(3-nitrobenzoyl)-2H-Imidazol-2-one
- 4-(3-nitro-benzoyl)-1,3-dihydro-imidazol-2-one
- FT-0745628
- 4-(3-NITROBENZOYL)-1,3-DIHYDROIMIDAZOL-2-ONE
- 21472-30-0
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- Inchi: InChI=1S/C10H7N3O4/c14-9(8-5-11-10(15)12-8)6-2-1-3-7(4-6)13(16)17/h1-5H,(H2,11,12,15)
- InChI Key: VZJASQKSGCZEOF-UHFFFAOYSA-N
- SMILES: [N+](C1=CC=CC(C(C2=CNC(=O)N2)=O)=C1)([O-])=O
Computed Properties
- Exact Mass: 233.04371
- Monoisotopic Mass: 233.044
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 399
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 104A^2
Experimental Properties
- PSA: 101.34
2H-Imidazol-2-one,1,3-dihydro-4-(3-nitrobenzoyl)- Related Literature
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M. Cargnello,C. Chen,M. D'Arienzo,R. J. Gorte RSC Adv., 2015,5, 41920-41922
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Congfang Chen,Aiping Wu,Haijing Yan,Yinglu Xiao,Chungui Tian,Honggang Fu Chem. Sci., 2018,9, 4746-4755
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Shi-Lu Zheng,Yun-Xiang Zou,Zhong Wen,Jia-Fu Lin,Ling-Hui Gu,Long Chen Org. Biomol. Chem., 2021,19, 6812-6816
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Thomas M. Cooper,Joy E. Haley,Douglas M. Krein,Aaron R. Burke,David J. Stewart,Jennifer L. Fore,Jonathan E. Slagle Phys. Chem. Chem. Phys., 2019,21, 26420-26429
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Marie-Laure Hisette,Paula Haddad,Thomas Gisler,Carlos Manuel Marques,André Pierre Schröder Soft Matter, 2008,4, 828-832
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